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Compound of Interest

3-Bromo-2-oxobornane-8-
Compound Name: S
sulphonic acid

Cat. No.: B117179

An In-depth Technical Guide to 3-Bromo-2-oxobornane-8-sulphonic Acid: Safety, Handling,
and Application in Chiral Resolution

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety data, handling protocols, and an overview
of the primary application for 3-Bromo-2-oxobornane-8-sulphonic acid. The information is
compiled for professionals in research and development who utilize chiral reagents in
asymmetric synthesis.

Chemical Identification and Properties

3-Bromo-2-oxobornane-8-sulphonic acid, often referred to as 3-bromocamphor-8-sulfonic
acid, is a chiral reagent widely employed for the optical resolution of racemic mixtures.[1] It is
most commonly available as its ammonium salt, (+)-3-Bromocamphor-8-sulfonic acid
ammonium salt.[2] The safety and handling data presented in this guide are primarily based on
the readily available Safety Data Sheets (SDS) for this salt, as the free acid is less common
and its handling precautions are largely comparable.

Table 1: Physical and Chemical Properties of (+)-3-Bromocamphor-8-sulfonic acid ammonium
salt
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Property Value Source
CAS Number 14575-84-9 [3]
Molecular Formula C10H18BrNO4S [3]
Appearance White to off-white powder/solid  [3]
Odor Odorless [3]

) ) Strong oxidizing agents,
Incompatible Materials )
Strong acids, Strong bases

[4]

Nitrogen oxides (NOXx), Carbon
Hazardous Decomposition monoxide (CO), Carbon
Products dioxide (COz2), Hydrogen

halides, Sulfur oxides

[4]

Safety and Hazard Information

This chemical is considered hazardous and requires careful handling in a laboratory setting.

The following tables summarize the key hazard classifications and precautionary measures.

Table 2: GHS Hazard Classification

Classification Category

Hazard Statement

Skin Corrosion/Irritation Category 2

H315 - Causes skin irritation

Serious Eye Damage/Eye

H319 - Causes serious eye

o Category 2 N
Irritation irritation
Specific target organ toxicity — )

] ) H335 - May cause respiratory
single exposure (Respiratory Category 3 S
irritation
system)
Source:[3]

Table 3: Handling and First Aid
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Aspect Recommendation
Wash hands and any exposed skin thoroughly
] after handling. Wear protective gloves, clothing,
Prevention

eye, and face protection. Avoid breathing dust.

Use only outdoors or in a well-ventilated area.[4]

Personal Protective Equipment (PPE)

Wear appropriate protective eyeglasses or
chemical safety goggles. Wear protective gloves

and clothing to prevent skin exposure.[3][4]

Inhalation

If inhaled, remove the victim to fresh air and
keep at rest in a position comfortable for
breathing. Call a poison center or doctor if you

feel unwell.[3]

Skin Contact

If on skin, wash with plenty of soap and water. If
skin irritation occurs, get medical
advice/attention. Take off contaminated clothing

and wash before reuse.[3]

Eye Contact

If in eyes, rinse cautiously with water for several
minutes. Remove contact lenses, if present and
easy to do. Continue rinsing. Get medical

attention.[3]

Storage

Keep in a dry, cool, and well-ventilated place.
Keep container tightly closed.[3][4]

Spill Cleanup

Sweep up and shovel into suitable containers

for disposal. Ensure adequate ventilation.[4]

Experimental Protocols: Chiral Resolution

3-Bromo-2-oxobornane-8-sulphonic acid is a primary tool for the separation of enantiomers

from a racemic mixture of basic compounds, such as amines.[1] The fundamental principle

involves the formation of diastereomeric salts, which possess different physical properties

(notably solubility), allowing for their separation by fractional crystallization.
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General Methodology for Chiral Resolution of a Racemic
Amine

Salt Formation: The racemic basic compound (e.g., an amine) is reacted with an equimolar
amount of the chiral resolving agent, 3-Bromo-2-oxobornane-8-sulphonic acid, in a
suitable solvent. This reaction forms a mixture of two diastereomeric salts.

Fractional Crystallization: The solvent is chosen such that one of the diastereomeric salts is
significantly less soluble than the other. Upon cooling or concentration of the solution, the
less soluble diastereomer will preferentially crystallize out.

Isolation: The crystallized diastereomeric salt is isolated by filtration. The purity of the
isolated salt can be improved by recrystallization.

Liberation of the Enantiomer: The purified diastereomeric salt is then treated with a base
(e.g., sodium hydroxide) to neutralize the sulfonic acid and liberate the free base of the
desired enantiomer. The deprotonated resolving agent remains in the aqueous layer, while
the optically pure amine can be extracted with an organic solvent.

Recovery: The resolving agent can often be recovered from the agueous layer by
acidification and extraction, allowing for its reuse. The other enantiomer can be recovered
from the mother liquor from the initial crystallization step.

A patent for a related process describes a method where a racemic a-amino acid is mixed with

ammonium 3-bromocamphor-8-sulfonic acid in acetic acid with a catalytic amount of an

aldehyde.[5] This forms a slurry where the diastereomeric salts can be separated.[5]

Visualized Workflows

The following diagrams illustrate the logical flow of processes involving 3-Bromo-2-

oxobornane-8-sulphonic acid.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b117179?utm_src=pdf-body
https://patentimages.storage.googleapis.com/7b/7f/29/bdbe650cdd993d/EP0499376A1.pdf
https://patentimages.storage.googleapis.com/7b/7f/29/bdbe650cdd993d/EP0499376A1.pdf
https://www.benchchem.com/product/b117179?utm_src=pdf-body
https://www.benchchem.com/product/b117179?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b117179?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Receive Chemical

/ we Handling

Store in a cool, dry, well-ventilated area

Wear appropriate PPE (Gloves, Goggles, Lab Coat)

l l

Keep container tightly closed

Weigh/handle in a ventilated hood

\

|

I

Proceed to Experiment ,!

\\\ //’
\ /
4 |4
Dispose of waste in approved hazardous waste container

Figure 1: General Handling and Storage Workflow
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Figure 1: General Handling and Storage Workflow
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Figure 2: Chiral Resolution Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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